Cas no 3637-16-9 (Dodecanoic acid, 5-oxo-)

Dodecanoic acid, 5-oxo-, is a specialized organic compound featuring a 12-carbon fatty acid backbone with a ketone functional group at the fifth position. This structural modification imparts unique reactivity and physicochemical properties, making it valuable in synthetic chemistry and industrial applications. The presence of the oxo group enhances its utility as an intermediate in the synthesis of fine chemicals, pharmaceuticals, and surfactants. Its defined molecular structure ensures consistent performance in reactions such as esterification, reduction, or further functionalization. The compound is typically characterized by high purity and stability, facilitating precise control in research and manufacturing processes.

Dodecanoic acid, 5-oxo- structure

Product Name:Dodecanoic acid, 5-oxo-

CAS No:3637-16-9

MF:C₁₂H₂₂O₃

MW:214.301284313202

CID:1473723

PubChem ID:3250790

Update Time:2025-10-06

Dodecanoic acid, 5-oxo- Chemical and Physical Properties

Names and Identifiers

- 5-oxododecanoic acid
- Dodecanoic acid, 5-oxo-
- EMY87W56WG
- LMFA01060183
- 5-Ketolauric acid
- CHEBI:180015
- UNII-EMY87W56WG
- SCHEMBL7708163
- Q27277251
- 5-Oxolauric acid
- FEMA No. 4458
- AKOS003238377
- G69158
- DTXSID50189894
- 3637-16-9
- DTXCID10112385
- Inchi： 1S/C12H22O3/c1-2-3-4-5-6-8-11(13)9-7-10-12(14)15/h2-10H2,1H3,(H,14,15)
- InChI Key： WTQMFERWXACENH-UHFFFAOYSA-N
- SMILES： O=C(CCCC(=O)O)CCCCCCC

Computed Properties

Exact Mass: 214.15696
Monoisotopic Mass: 214.15689456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 10
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37
FEMA: 4458 | 5-OXODODECANOIC ACID

Dodecanoic acid, 5-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P007AKB-50mg	5-OXODODECANOIC ACID	3637-16-9	97%	50mg	$237.00	2024-05-04
1PlusChem	1P007AKB-100mg	5-OXODODECANOIC ACID	3637-16-9	97%	100mg	$366.00	2024-05-04
1PlusChem	1P007AKB-250mg	5-OXODODECANOIC ACID	3637-16-9	97%	250mg	$627.00	2024-05-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X193437A-100mg	Dodecanoic acid, 5-oxo-	3637-16-9	0.97	100mg	¥4359.6	2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X193437A-50mg	Dodecanoic acid, 5-oxo-	3637-16-9	0.97	50mg	¥2725.2	2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X193437A-250mg	Dodecanoic acid, 5-oxo-	3637-16-9	0.97	250mg	¥7412.4	2024-07-24